Bromochloromethane
Bromochloromethane
Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.
Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
Brand Name:
Vulcanchem
CAS No.:
74-97-5
VCID:
VC0122714
InChI:
InChI=1S/CH2BrCl/c2-1-3/h1H2
SMILES:
C(Cl)Br
Molecular Formula:
CH2BrCl
Molecular Weight:
129.38 g/mol
Bromochloromethane
CAS No.: 74-97-5
Reference Standards
VCID: VC0122714
Molecular Formula: CH2BrCl
Molecular Weight: 129.38 g/mol
CAS No. | 74-97-5 |
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Product Name | Bromochloromethane |
Molecular Formula | CH2BrCl |
Molecular Weight | 129.38 g/mol |
IUPAC Name | bromo(chloro)methane |
Standard InChI | InChI=1S/CH2BrCl/c2-1-3/h1H2 |
Standard InChIKey | JPOXNPPZZKNXOV-UHFFFAOYSA-N |
SMILES | C(Cl)Br |
Canonical SMILES | C(Cl)Br |
Boiling Point | 154 °F at 760 mm Hg (NTP, 1992) 68.0 °C 68 °C 155°F |
Colorform | Clear, colorless liquid Colorless to pale-yellow liquid |
Density | 1.93 at 77 °F (NTP, 1992) 1.9344 g/cu cm at 20 °C Relative density (water = 1): 2.0 1.93 |
Flash Point | No flash or fire points by standard tests in air. |
Melting Point | -126 °F (NTP, 1992) -87.9 °C -88 °C -124°F |
Physical Description | Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent. Liquid COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR. Colorless to pale-yellow liquid with a chloroform-like odor. Colorless to pale-yellow liquid with a chloroform-like odor. [Note: May be used as a fire extinguishing agent.] |
Description | Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent. Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom. |
Shelf Life | Chemical stability: Stable under recommended storage conditions. Contains the following stabilizer(s): BHT (<=100 ppm) |
Solubility | 1 to 5 mg/mL at 68° F (NTP, 1992) 0.13 M In water, 1.67X10+4 mg/L at 25 °C 0.9 part in 100 parts water Insoluble in water Completely miscible with common organic solvents Soluble in ethanol, ethyl ether, benzene, acetone Miscible with carbon tetrachloride, chloroform Miscible with methanol Soluble in organic solvents Solubility in water, g/100ml at 20 °C: 0.9 (poor) Insoluble |
Synonyms | Chlorobromomethane; Fluorocarbon 1011; Halon 1011; Methylene Bromide Chloride; Monochloromonobromomethane; NSC 7294; |
Vapor Density | 4.46 (NTP, 1992) (Relative to Air) 4.46 (Air = 1) Relative vapor density (air = 1): 4.5 4.46 |
Vapor Pressure | 117 mm Hg at 68 °F (NTP, 1992) 142.50 mmHg 142 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 14.7 115 mmHg |
PubChem Compound | 6333 |
Last Modified | Nov 11 2021 |
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